Cas no 555-06-6 (Aminobenzoate Sodium)

• Product Name: Aminobenzoate Sodium
• CAS No: 555-06-6
• MF: C₇H₆NNaO₂
• MW: 159.117812633514
• MDL: MFCD00064395
• CID: 82508
• PubChem ID: 24891157
• Update Time: 2025-06-08

Aminobenzoate Sodium Chemical and Physical Properties

Names and Identifiers

• Sodium 4-aminobenzoate
• 4-Aminobenzoic acid sodium salt
• PABA sodium salt
• Aminobenzoate Sodium
• AMMoniuM hexafluorotitanate(IV)
• PABA
• Antergyl
• Pabavit
• Sodium p-aminobenzoate
• p-Aminobenzoic acid sodium salt
• EINECS 209-080-3
• 75UI7QUZ5J
• CHEMBL1762658
• 54287-22-8
• AKOS024272189
• O12079
• AKOS015950610
• Benzoic acid, 4-amino-, sodium salt
• AKOS003051697
• AKOS015888388
• 4-AMINOBENZOICACIDSODIUMSALT
• 4-Aminobenzoic acid sodium saltpowder
• DTXSID8060296
• Sodium4-Aminobenzoate
• AS-57673
• sodium 4-azanylbenzoate
• SODIUM AMINOBENZOATE [WHO-DD]
• 4-Aminobenzoic acid, sodium salt
• 4-Aminobenzoic acid sodium sal
• D02907
• NS00078363
• AI3-16691
• sodium;4-aminobenzoate
• MFCD00064395
• SODIUM AMINOBENZOATE [MART.]
• AMINOBENZOATE SODIUM [USP MONOGRAPH]
• 555-06-6
• Aminobenzoate sodium (USP)
• Benzoic acid, p-amino-, monosodium salt
• AMINOBENZOATE SODIUM [USP-RS]
• FT-0617562
• A830682
• XETSAYZRDCRPJY-UHFFFAOYSA-M
• Sodium para-aminobenzoate
• Benzoic acid, 4-amino-, sodium salt (1:1)
• Q27266411
• Benzoic acid, p-amino-, sodium salt
• p-Aminobenzoic acid, sodium salt
• SCHEMBL587865
• A0276
• Benzoic acid, 4-amino-, monosodium salt
• UNII-75UI7QUZ5J
• AMINOBENZOATE SODIUM [USP IMPURITY]
• W-105558
• Monosodium 4-aminobenzoate
• Sodium aminobenzoate
• EC 209-080-3
• C7H6NNaO2
• DB-052748

• MDL： MFCD00064395
• Inchi： 1S/C7H7NO2.Na/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,8H2,(H,9,10);/q;+1/p-1
• InChI Key： XETSAYZRDCRPJY-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 159.03000
• Monoisotopic Mass: 159.029623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 66.2

Experimental Properties

• Color/Form: White needle like crystals.
• Melting Point: >300 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water (50 mg/ml).
• PSA: 66.15000
• LogP: 0.21350
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in benzene and chloroform, etc.
• Vapor Pressure: No data available

Aminobenzoate Sodium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DG2975000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Aminobenzoate Sodium

Aminobenzoate Sodium (CAS No. 555-06-6): An Overview of Its Properties, Applications, and Recent Research

Aminobenzoate Sodium (CAS No. 555-06-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, cosmetics, and chemical research. This comprehensive overview aims to provide a detailed understanding of the properties, uses, and recent advancements in the study of Aminobenzoate Sodium.

Chemical Properties: Aminobenzoate Sodium is a white to off-white crystalline powder with the molecular formula C7H7NO2Na. It has a molecular weight of 164.13 g/mol and is highly soluble in water. The compound exhibits excellent stability under normal conditions and is widely used due to its favorable chemical properties. Its solubility in water makes it an ideal choice for formulations that require high solubility and stability.

Pharmaceutical Applications: One of the primary applications of Aminobenzoate Sodium is in the pharmaceutical industry. It is used as an intermediate in the synthesis of various drugs, particularly those involved in pain management and anti-inflammatory treatments. Recent studies have shown that Aminobenzoate Sodium can enhance the bioavailability of certain active pharmaceutical ingredients (APIs), thereby improving their therapeutic efficacy. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that Aminobenzoate Sodium-based formulations significantly increased the absorption rate of a poorly soluble drug, leading to enhanced therapeutic outcomes.

Cosmetic Uses: In the cosmetic industry, Aminobenzoate Sodium is valued for its skin conditioning properties. It is commonly used in skincare products such as moisturizers, sunscreens, and anti-aging creams. The compound's ability to improve skin hydration and elasticity makes it a popular ingredient in these formulations. A recent study published in the International Journal of Cosmetic Science highlighted the effectiveness of Aminobenzoate Sodium in reducing transepidermal water loss (TEWL) and improving skin barrier function.

Research and Development: Ongoing research continues to explore new applications and potential benefits of Aminobenzoate Sodium. Scientists are investigating its role in drug delivery systems, particularly in targeted drug delivery for cancer treatment. A study published in the Nano Letters journal reported that nanoparticles loaded with Aminobenzoate Sodium-based drugs showed enhanced tumor targeting and reduced side effects compared to conventional treatments. This research opens up exciting possibilities for the future use of Aminobenzoate Sodium in advanced medical treatments.

Safety and Regulatory Considerations: The safety profile of Aminobenzoate Sodium has been extensively studied, and it is generally recognized as safe (GRAS) by regulatory authorities such as the FDA. However, like any chemical compound, it should be handled with care to avoid potential skin or eye irritation. Proper storage conditions are also essential to maintain its stability and effectiveness.

Synthesis Methods: The synthesis of Aminobenzoate Sodium involves several well-established methods. One common approach is the reaction of p-aminobenzoic acid with sodium hydroxide under controlled conditions. This method yields high purity products suitable for pharmaceutical and cosmetic applications. Recent advancements in green chemistry have led to more environmentally friendly synthesis routes, reducing waste and energy consumption.

FUTURE PERSPECTIVES: The future outlook for < strong >Aminobenzoate Sodium< / strong > is promising, with ongoing research focusing on expanding its applications and improving its performance in existing formulations. As new technologies emerge, such as nanotechnology and personalized medicine, the role of compounds like < strong >Aminobenzoate Sodium< / strong > is likely to become even more significant.